{1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol

• Molecular Formula: C24H25NO3S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: [(2S)-1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]-diphenylmethanol
• InChI: InChI=1S/C24H25NO3S/c1-19-14-16-22(17-15-19)29(27,28)25-18-8-13-23(25)24(26,20-9-4-2-5-10-20)21-11-6-3-7-12-21/h2-7,9-12,14-17,23,26H,8,13,18H2,1H3/t23-/m0/s1
• InChI Key: QEBCJAJTFOBEFC-QHCPKHFHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC[C@H]2C(C3=CC=CC=C3)(C4=CC=CC=C4)O
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(C3=CC=CC=C3)(C4=CC=CC=C4)O

Description

{1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol, also known as MPSM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MPSM belongs to the family of sulfonyl-containing compounds, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antiviral effects.

Mechanism of Action

The mechanism of action of {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol is not fully understood, but it is believed to involve the inhibition of the above-mentioned enzymes. {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol has been found to bind to the active site of COX-2, thereby preventing the conversion of arachidonic acid to prostaglandins. This leads to a reduction in inflammation and pain. {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol has also been found to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
{1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol has been shown to be well-tolerated in animals, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol in lab experiments is its potent inhibitory activity against a wide range of enzymes, which makes it a useful tool for studying the role of these enzymes in various biological processes. {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol is also relatively easy to synthesize, which makes it accessible to researchers. However, one limitation of using {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol is its low solubility in water, which may limit its bioavailability and effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol. One area of interest is the development of novel {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol derivatives with improved pharmacological properties, such as increased solubility and selectivity for specific enzymes. Another area of interest is the investigation of the potential applications of {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, which are associated with inflammation and oxidative stress. Finally, the elucidation of the molecular mechanisms underlying the biological effects of {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol may provide insights into the development of novel therapeutic strategies for various diseases.

Synthesis Methods

The synthesis of {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol can be achieved through a multistep process involving the reaction of 4-methylbenzenesulfonyl chloride with 2-pyrrolidinone, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final step involves the reaction of the reduced intermediate with benzophenone. The yield of {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent.

Scientific Research Applications

{1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol has been found to exhibit potent inhibitory activity against a wide range of enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase, and phospholipase A2. These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes, which are implicated in the pathogenesis of various diseases, including cancer, arthritis, and asthma. Therefore, {1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl}(diphenyl)methanol has potential applications in the development of novel anti-inflammatory and anticancer drugs.